N-(1,3-Benzodioxol-5-ylmethyl)-3-(triazol-2-yl)azetidine-1-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-3-(triazol-2-yl)azetidine-1-carboxamide
• InChI: InChI=1S/C14H15N5O3/c20-14(18-7-11(8-18)19-16-3-4-17-19)15-6-10-1-2-12-13(5-10)22-9-21-12/h1-5,11H,6-9H2,(H,15,20)
• InChI Key: XKSHHHZCYOIHIN-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)NCC2=CC3=C(C=C2)OCO3)N4N=CC=N4
• Molecular Formula: C14H15N5O3
• Molecular Weight: 301.30 g/mol

Description

N-(1,3-Benzodioxol-5-ylmethyl)-3-(triazol-2-yl)azetidine-1-carboxamide, also known as BZT-AAA, is a chemical compound that has been studied for its potential use in scientific research. This compound has been found to have a unique mechanism of action, which makes it an interesting candidate for further investigation.

Mechanism of Action

N-(1,3-Benzodioxol-5-ylmethyl)-3-(triazol-2-yl)azetidine-1-carboxamide works by binding to dopamine transporters and blocking the reuptake of dopamine. This results in an increase in dopamine levels in the brain, which can have a variety of effects on behavior and mood. N-(1,3-Benzodioxol-5-ylmethyl)-3-(triazol-2-yl)azetidine-1-carboxamide has also been found to have some affinity for other neurotransmitter transporters, which may contribute to its overall effects.
Biochemical and Physiological Effects:
N-(1,3-Benzodioxol-5-ylmethyl)-3-(triazol-2-yl)azetidine-1-carboxamide has been found to have a variety of biochemical and physiological effects. In animal studies, it has been shown to increase locomotor activity and induce hyperactivity. N-(1,3-Benzodioxol-5-ylmethyl)-3-(triazol-2-yl)azetidine-1-carboxamide has also been found to have some antidepressant effects, as well as effects on learning and memory.

Advantages and Limitations for Lab Experiments

N-(1,3-Benzodioxol-5-ylmethyl)-3-(triazol-2-yl)azetidine-1-carboxamide has several advantages for use in lab experiments. It has a unique mechanism of action that makes it an interesting candidate for further investigation. It is also relatively easy to synthesize in the lab, which makes it more accessible for researchers. However, there are also some limitations to using N-(1,3-Benzodioxol-5-ylmethyl)-3-(triazol-2-yl)azetidine-1-carboxamide in lab experiments. It can be difficult to control the dose and timing of administration, which can make it challenging to interpret results.

Future Directions

There are several future directions for research on N-(1,3-Benzodioxol-5-ylmethyl)-3-(triazol-2-yl)azetidine-1-carboxamide. One area of interest is in the development of new treatments for Parkinson's disease. N-(1,3-Benzodioxol-5-ylmethyl)-3-(triazol-2-yl)azetidine-1-carboxamide has shown promise in animal studies, and further research is needed to determine its potential as a therapeutic agent. Another area of interest is in the study of the effects of N-(1,3-Benzodioxol-5-ylmethyl)-3-(triazol-2-yl)azetidine-1-carboxamide on other neurotransmitters and their receptors. This could lead to a better understanding of the mechanisms underlying its effects and could help to identify new targets for drug development. Overall, N-(1,3-Benzodioxol-5-ylmethyl)-3-(triazol-2-yl)azetidine-1-carboxamide is a promising compound for scientific research, and further investigation is needed to fully understand its potential.

Synthesis Methods

N-(1,3-Benzodioxol-5-ylmethyl)-3-(triazol-2-yl)azetidine-1-carboxamide can be synthesized through a multistep process involving the reaction of several chemical compounds. The synthesis method involves the use of various reagents and catalysts to produce the final product. The process has been optimized to produce high yields of N-(1,3-Benzodioxol-5-ylmethyl)-3-(triazol-2-yl)azetidine-1-carboxamide with good purity.

Scientific Research Applications

N-(1,3-Benzodioxol-5-ylmethyl)-3-(triazol-2-yl)azetidine-1-carboxamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. This compound has been found to have a high affinity for dopamine transporters, which are important proteins involved in the regulation of dopamine levels in the brain. N-(1,3-Benzodioxol-5-ylmethyl)-3-(triazol-2-yl)azetidine-1-carboxamide has also been studied for its potential use in the treatment of Parkinson's disease.